Cas no 361479-25-6 (3-chloro-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
• CAS No: 361479-25-6
• MF: C₁₇H₁₀ClN₃OS₂
• MW: 371.863799571991
• CID: 5819859
• PubChem ID: 5101931
• Update Time: 2025-06-15

3-chloro-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-(pyridin-2-yl)thiazol-2-yl)benzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[4-(2-pyridinyl)-2-thiazolyl]-
• SR-01000443570-1
• 361479-25-6
• ChemDiv1_004908
• 3-chloro-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
• F0700-0022
• AKOS017070063
• Oprea1_226538
• 3-chloro-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide
• HMS600P02
• EU-0006074
• SR-01000443570

• Inchi： 1S/C17H10ClN3OS2/c18-14-10-5-1-2-7-13(10)24-15(14)16(22)21-17-20-12(9-23-17)11-6-3-4-8-19-11/h1-9H,(H,20,21,22)
• InChI Key： OAQUNTHHTGPGOR-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=NC(C3=NC=CC=C3)=CS1)=O)S2

Computed Properties

• Exact Mass: 370.9953820g/mol
• Monoisotopic Mass: 370.9953820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-chloro-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide

Latest Research Brief on 3-chloro-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide (CAS: 361479-25-6)

In recent years, the compound 3-chloro-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide (CAS: 361479-25-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound, a benzothiophene derivative, has been identified as a promising candidate for targeting specific protein kinases involved in various pathological conditions, including cancer and inflammatory diseases. Recent studies have elucidated its mechanism of action, demonstrating its ability to inhibit key signaling pathways that drive disease progression. Structural-activity relationship (SAR) studies have further optimized its potency and selectivity, paving the way for its development as a lead compound in drug discovery programs.

One of the most notable advancements in the research of 361479-25-6 is its application in oncology. Preclinical studies have shown that this compound exhibits potent antiproliferative effects against a range of cancer cell lines, including those resistant to conventional therapies. Its unique chemical structure allows it to bypass common resistance mechanisms, making it a valuable asset in the fight against drug-resistant cancers. Additionally, its favorable pharmacokinetic profile and low toxicity in animal models highlight its potential for clinical translation.

Beyond its anticancer properties, 3-chloro-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide has also shown promise in the treatment of inflammatory and autoimmune disorders. Recent investigations have revealed its ability to modulate immune responses by targeting specific cytokines and signaling molecules. This dual functionality underscores its versatility as a therapeutic agent and opens new avenues for its use in combination therapies.

In conclusion, the latest research on 361479-25-6 highlights its significant potential in both oncology and immunology. Continued efforts to optimize its pharmacological properties and explore its clinical applications are expected to yield groundbreaking results in the near future. This compound represents a compelling example of how targeted chemical interventions can address unmet medical needs and improve patient outcomes.